Cas no 1869255-95-7 (2-(4-(Pyrrolidin-1-yl)piperidin-1-yl)propanoic acid)

• Product Name: 2-(4-(Pyrrolidin-1-yl)piperidin-1-yl)propanoic acid
• CAS No: 1869255-95-7
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 5045764
• Update Time: 2025-06-08

2-(4-(Pyrrolidin-1-yl)piperidin-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-(pyrrolidin-1-yl)piperidin-1-yl)propanoic acid
• 2-(4-pyrrolidin-1-ylpiperidin-1-yl)propanoic acid
• 2-(4-(Pyrrolidin-1-yl)piperidin-1-yl)propanoic acid

• Inchi： 1S/C12H22N2O2/c1-10(12(15)16)13-8-4-11(5-9-13)14-6-2-3-7-14/h10-11H,2-9H2,1H3,(H,15,16)
• InChI Key： METIVJCGGWAYOS-UHFFFAOYSA-N
• SMILES： OC(C(C)N1CCC(CC1)N1CCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: -0.9
• Topological Polar Surface Area: 43.8

Additional information on 2-(4-(Pyrrolidin-1-yl)piperidin-1-yl)propanoic acid

Introduction to 2-(4-(Pyrrolidin-1-yl)piperidin-1-yl)propanoic acid (CAS No. 1869255-95-7)

2-(4-(Pyrrolidin-1-yl)piperidin-1-yl)propanoic acid, identified by its CAS number 1869255-95-7, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a complex piperidine-pyrrolidine core structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The unique arrangement of nitrogen-containing heterocycles in its backbone suggests promising interactions with biological targets, making it a valuable scaffold for medicinal chemistry investigations.

The structural motif of 2-(4-(Pyrrolidin-1-yl)piperidin-1-yl)propanoic acid incorporates two distinct nitrogen-rich heterocycles: a pyrrolidine ring and a piperidine ring. This dual-heterocyclic system is strategically designed to enhance binding affinity and selectivity towards specific biological receptors. Such structural features are often exploited in the design of small-molecule inhibitors and modulators, which are critical in modern drug development. The presence of a propanoic acid moiety further extends the compound's functional diversity, allowing for modifications that can fine-tune its pharmacokinetic properties.

In recent years, there has been growing interest in exploring the pharmacological potential of molecules containing piperidine and pyrrolidine scaffolds. These heterocycles are well-documented for their ability to modulate various biological pathways, including neurotransmitter systems, enzyme inhibition, and receptor binding. The compound 2-(4-(Pyrrolidin-1-yl)piperidin-1-yl)propanoic acid represents an advanced derivative that combines these motifs in a way that could yield novel pharmacological effects. Its potential applications span across multiple therapeutic areas, including central nervous system disorders, inflammatory diseases, and metabolic conditions.

One of the most compelling aspects of 2-(4-(Pyrrolidin-1-yl)piperidin-1-yl)propanoic acid is its synthetic accessibility and versatility. The compound can be readily modified through various chemical transformations, enabling the exploration of a wide range of analogs with tailored biological activities. This flexibility is crucial in drug discovery pipelines, where rapid iteration and optimization are essential for identifying lead compounds. Researchers have leveraged this compound as a starting point for generating libraries of derivatives, which have been screened for their biological efficacy using high-throughput screening (HTS) technologies.

Recent studies have highlighted the importance of 2-(4-(Pyrrolidin-1-yl)piperidin-1-yl)propanoic acid in the context of central nervous system (CNS) drug development. The dual-heterocyclic structure is particularly well-suited for interacting with CNS receptors such as serotonin receptors (5-HT), dopamine receptors (D2), and norepinephrine receptors (α). Preclinical data suggest that derivatives of this compound exhibit promising activity in models of depression, anxiety, and neurodegenerative diseases. The ability to fine-tune the pharmacological profile through structural modifications has made this scaffold an attractive candidate for further investigation.

The compound's potential extends beyond CNS disorders. Emerging evidence indicates that 2-(4-(Pyrrolidin-1-yl)piperidin-1-yl)propanoic acid and its derivatives may have therapeutic relevance in inflammatory and autoimmune diseases. The modulation of immune cell signaling pathways by nitrogen-containing heterocycles has been extensively studied, and this compound shows promise in preclinical models as an immunomodulatory agent. Its ability to interact with key inflammatory mediators suggests that it could be developed into a novel therapeutic intervention for conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its pharmacological potential, 2-(4-(Pyrrolidin-1-yl)piperidin-1-yl)propanoic acid has been explored for its role in metabolic disease management. The compound's structural features allow it to interact with enzymes involved in glucose metabolism and lipid biosynthesis. Preclinical studies have demonstrated that certain derivatives can improve insulin sensitivity and reduce hyperglycemia in animal models. These findings position this compound as a candidate for developing treatments targeting type 2 diabetes and metabolic syndrome.

The synthetic approach to 2-(4-(Pyrrolidin-1-yl)piperidin-1-ylopropanoic acid involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include nucleophilic substitution reactions between halogenated intermediates and pyrrolidine/piperidine precursors, followed by carboxylation to introduce the propanoic acid moiety. These synthetic strategies not only showcase the versatility of piperidine-pyrrolidine chemistry but also provide a robust framework for generating structurally diverse derivatives.

The pharmacokinetic properties of 2-(4-(Pyrrolidin--ylopropanoic acid) are another critical area of investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Preliminary studies indicate that this compound exhibits favorable oral bioavailability and moderate metabolic stability, making it suitable for further development as an oral therapeutic agent. However, further work is needed to fully characterize its pharmacokinetic profile and identify any potential liabilities.

As research continues to uncover new biological targets and mechanisms, the relevance of 2-(4((Pyrrolid--ylopropan--yloic aci)) will likely grow even further. The combination of structural versatility and demonstrated biological activity makes this compound a cornerstone in contemporary drug discovery efforts. Collaborative efforts between medicinal chemists, biologists, and computational scientists will be essential in translating these findings into clinical applications that benefit patients worldwide.